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Compound of Interest

Compound Name: 8-Methoxyadenosine

CAS No.: 3969-27-5

Cat. No.: B15600128

Get Quote

Disclaimer: Information regarding 8-Methoxyadenosine is limited in publicly available scientific

literature. This guide provides a comprehensive overview based on the known properties and

biological activities of structurally related 8-substituted adenosine analogs. The data and

protocols presented herein should be considered as a starting point for research and may

require optimization for 8-Methoxyadenosine.

Introduction
8-Methoxyadenosine is a purine nucleoside analog characterized by a methoxy group

substitution at the 8-position of the adenine base. Substitutions at this position are known to

significantly influence the molecule's interaction with biological targets, particularly adenosine

receptors. This technical guide aims to provide researchers, scientists, and drug development

professionals with a detailed overview of the potential physicochemical properties,

experimental protocols for synthesis and analysis, and plausible biological activities of 8-
Methoxyadenosine, drawing parallels from well-documented 8-substituted adenosine analogs.
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Physicochemical Properties
Quantitative data for 8-Methoxyadenosine is not readily available. The following table

summarizes key physicochemical properties of the parent molecule, adenosine, and a closely

related analog, 8-Methyladenosine, to provide an estimated profile for 8-Methoxyadenosine.

Property Adenosine 8-Methyladenosine
8-
Methoxyadenosine
(Predicted)

Molecular Formula C₁₀H₁₃N₅O₄ C₁₁H₁₅N₅O₄ C₁₁H₁₅N₅O₅

Molecular Weight (

g/mol )
267.24 281.27[1] 297.27

Melting Point (°C) 234-236 Not available Prediction not feasible

Boiling Point (°C) Decomposes Not available Prediction not feasible

pKa
3.6 (N1), 12.4 (ribose

hydroxyls)
Not available Similar to adenosine

Aqueous Solubility 5.2 mg/mL at 25 °C Not available
Likely soluble in water

and DMSO

logP -1.27 -0.6 (Computed)[1]

Estimated to be

slightly higher than 8-

Methyladenosine

Experimental Protocols
Synthesis of 8-Substituted Adenosine Analogs
The synthesis of 8-alkoxyadenosines can be approached through several synthetic routes. A

common strategy involves the initial preparation of an 8-halogenated adenosine derivative,

followed by nucleophilic substitution with the desired alkoxide.

General Protocol for the Synthesis of 8-Alkoxyadenosines:
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Protection of Ribose Hydroxyls: The hydroxyl groups of the ribose moiety of adenosine are

typically protected using protecting groups such as acetyl (Ac) or tert-butyldimethylsilyl

(TBDMS) to prevent unwanted side reactions.

Halogenation at the 8-Position: The protected adenosine is then halogenated at the 8-

position, most commonly using N-bromosuccinimide (NBS) or N-iodosuccinimide (NIS) in a

suitable solvent like dimethylformamide (DMF).

Nucleophilic Substitution: The resulting 8-bromo or 8-iodo-adenosine derivative is reacted

with a sodium alkoxide (e.g., sodium methoxide for the synthesis of 8-Methoxyadenosine)

in an appropriate solvent like methanol or DMF. The reaction is typically carried out at

elevated temperatures.

Deprotection: The protecting groups on the ribose hydroxyls are removed under appropriate

conditions (e.g., treatment with ammonia in methanol for acetyl groups or a fluoride source

like TBAF for silyl groups) to yield the final 8-alkoxyadenosine product.

Purification: The crude product is purified using techniques such as column chromatography

on silica gel or reverse-phase high-performance liquid chromatography (HPLC).

Characterization of the final product is performed using techniques like Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Analytical Methods: LC-MS/MS for the Quantification of
Adenosine Analogs
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and

specific method for the detection and quantification of nucleoside analogs in biological

matrices.[2]

Experimental Workflow for LC-MS/MS Analysis:
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Caption: A generalized workflow for the quantification of adenosine analogs using LC-MS/MS.

Key Parameters for LC-MS/MS Method Development:

Chromatographic Column: A reverse-phase C18 column is commonly used for the

separation of nucleosides.

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate or formic acid in

water) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

Mass Spectrometry: Detection is performed using a triple quadrupole mass spectrometer in

positive ion mode with multiple reaction monitoring (MRM). The MRM transitions would need

to be optimized for 8-Methoxyadenosine, but a likely transition would be from the

protonated molecular ion [M+H]⁺ to the protonated adenine base fragment. For 8-

Methyladenosine, a key transition is m/z 282.1 -> 150.1.[2]

Biological Activities and Signaling Pathways
While the specific biological activities of 8-Methoxyadenosine have not been extensively

studied, the activities of other 8-substituted adenosine analogs provide valuable insights into its

potential pharmacological profile. These analogs are known to interact with adenosine

receptors (A₁, A₂ₐ, A₂ₑ, and A₃), which are G-protein coupled receptors (GPCRs) involved in a

wide range of physiological processes.

The nature of the substituent at the 8-position significantly influences the affinity and efficacy of

the analog at these receptor subtypes.[3] For instance, bulky hydrophobic groups at the C8

position have been associated with reduced binding affinity at the A₂ₐ adenosine receptor while

maintaining high affinity at the A₃ subtype.[3]
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Adenosine Receptor Signaling
The activation of adenosine receptors by agonists initiates intracellular signaling cascades that

are primarily mediated by adenylyl cyclase and cyclic adenosine monophosphate (cAMP).
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Caption: A simplified diagram of the canonical adenosine receptor signaling pathway.

Agonists at A₁ and A₃ receptors, which are coupled to Gαi proteins, inhibit adenylyl cyclase,

leading to a decrease in intracellular cAMP levels.[3] Conversely, agonists at A₂ₐ and A₂ₑ

receptors, coupled to Gαs proteins, stimulate adenylyl cyclase, resulting in an increase in

cAMP.[3] This modulation of cAMP levels has widespread downstream effects, primarily

through the activation of Protein Kinase A (PKA), which phosphorylates numerous substrate

proteins, thereby triggering a variety of cellular responses.[3]

Conclusion
8-Methoxyadenosine represents an under-investigated adenosine analog with potential for

novel pharmacological activities. While direct experimental data is scarce, the extensive

knowledge base on 8-substituted adenosine analogs provides a solid foundation for future

research. The protocols and pathways outlined in this guide are intended to facilitate the

synthesis, characterization, and biological evaluation of 8-Methoxyadenosine, ultimately

contributing to a better understanding of its therapeutic potential. Researchers are encouraged

to adapt and optimize these general methodologies for their specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 8-Methyladenosine | C11H15N5O4 | CID 171555 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. benchchem.com [benchchem.com]

3. benchchem.com [benchchem.com]

To cite this document: BenchChem. [8-Methoxyadenosine: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15600128/docs#8-methoxyadenosine-a-
technical-guide-for-researchers-and-drug-development-professionals]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15600128/docs?utm_src=pdf-body-img#8-methoxyadenosine-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/pdf/The_Multifaceted_World_of_8_Substituted_Adenosine_Analogs_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/The_Multifaceted_World_of_8_Substituted_Adenosine_Analogs_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/The_Multifaceted_World_of_8_Substituted_Adenosine_Analogs_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b15600128/docs?utm_src=pdf-body#8-methoxyadenosine-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15600128/docs?utm_src=pdf-body#8-methoxyadenosine-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15600128?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/8-Methyladenosine
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_LC_MS_MS_Quantification_of_8_Methyladenosine_in_RNA.pdf
https://www.benchchem.com/pdf/The_Multifaceted_World_of_8_Substituted_Adenosine_Analogs_A_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/product/b15600128/docs#8-methoxyadenosine-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15600128/docs#8-methoxyadenosine-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15600128/docs#8-methoxyadenosine-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/product/b15600128/docs#8-methoxyadenosine-a-technical-guide-for-researchers-and-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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